Cas no 1797289-94-1 (4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane)

• Product Name: 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane
• CAS No: 1797289-94-1
• MF: C₁₆H₁₆BrNO₂S
• MW: 366.272742271423
• CID: 5371670
• Update Time: 2025-05-23

4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (2-bromophenyl)-[7-(furan-2-yl)-1,4-thiazepan-4-yl]methanone
• 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane

• Inchi： 1S/C16H16BrNO2S/c17-13-5-2-1-4-12(13)16(19)18-8-7-15(21-11-9-18)14-6-3-10-20-14/h1-6,10,15H,7-9,11H2
• InChI Key： KRYBSDRAEGVHAZ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Br)(N1CCC(C2=CC=CO2)SCC1)=O

Additional information on 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane

Comprehensive Overview of 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1797289-94-1)

The compound 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1797289-94-1) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its molecular framework combines a 1,4-thiazepane core with 2-bromobenzoyl and furan-2-yl substituents, making it a versatile intermediate for drug discovery and functional material development. Researchers are particularly interested in its potential applications due to the presence of both bromine and furan moieties, which are known to influence bioactivity and electronic properties.

In recent years, the demand for heterocyclic compounds like 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane has surged, driven by their utility in designing small-molecule inhibitors and catalysts. The compound’s CAS No. 1797289-94-1 is frequently searched in academic databases, reflecting its relevance in studies targeting kinase modulation and GPCR interactions. Its bromobenzoyl group enhances electrophilic reactivity, while the furan ring contributes to π-stacking interactions—a feature exploited in medicinal chemistry and organic electronics.

From a synthetic perspective, 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane exemplifies modern trends in green chemistry. Researchers are optimizing its preparation using microwave-assisted synthesis and flow chemistry to reduce waste and improve yields. These methods align with the growing emphasis on sustainable synthesis, a topic frequently queried in AI-driven literature searches. The compound’s thiazepane scaffold also intersects with interest in sulfur-containing heterocycles, which are pivotal in bioisosteric replacements for drug design.

Analytical characterization of CAS No. 1797289-94-1 typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, techniques often discussed in open-access journals and patent filings. Its crystalline properties are of particular interest for co-crystal engineering, a niche yet rapidly growing field. Additionally, computational studies leveraging density functional theory (DFT) predict its electronic distribution and binding affinities, addressing common queries about structure-activity relationships (SAR).

The commercial availability of 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane through specialized chemical suppliers has facilitated its adoption in high-throughput screening. Its molecular weight (approximately 364.25 g/mol) and logP value make it suitable for blood-brain barrier permeability studies, a hot topic in neuropharmacology forums. Furthermore, its furan-thiazepane hybrid structure resonates with trends in fragment-based drug discovery, where modular building blocks are prized.

In summary, 4-(2-bromobenzoyl)-7-(furan-2-yl)-1,4-thiazepane (CAS No. 1797289-94-1) represents a compelling case study at the intersection of organic synthesis, drug development, and materials science. Its multifaceted applications and alignment with industry trends ensure its continued relevance in both academic and industrial research landscapes.